Cas no 26106-63-8 (Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid)

• Product Name: Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid
• CAS No: 26106-63-8
• MF: C₈H₈O₉
• MW: 248.1437
• MDL: MFCD00005364
• CID: 269299
• PubChem ID: 87576787
• Update Time: 2025-07-20

Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydrofuran-2,3,4,5-tetracarboxylic acid
• Tetrahydrofurantetracarboxylic acid.
• ar-Tetrahydrofuran-2,3,4,5-tetracarboxylic acid
• Tetrahydro-2,3,4,5-furantetracarboxylic acid
• TETRAHYDROFURAN-2R,3T,4T,5C-TETRACARBOXYLIC ACID
• TIMTEC-BB SBB006505
• 2,3,4,5-Furantetracarboxylicacid, tetrahydro-
• oxolane-2,3,4,5-tetracarboxylic acid
• 2,5-anhydro-3,4-dicarboxy-3,4-dideoxyhexaric acid
• 5-tetrahydrofuran tetracarboxylic acid
• tetrahydrofurantetracarboxylic acid
• MLS002707196
• TETRAHYDROFURAN-2,3,4,5-TETRACARBOXYLICACID
• C8H8O9
• NSC122277
• UFOIOXZLTXNHQH-UHFFFAOYSA-N
• Tetrahydrofuran-2,3,4,5-tetracarboxylic acid, mixed isomers
• SBB006505
• 2233AB
• SMR001488805
• CHEMBL1701934
• DTXSID60948994
• AS-66950
• DB-046835
• 2,3,4,5-Furantetracarboxylic acid, tetrahydro-
• MFCD00005364
• NSC 122277
• EINECS 247-461-6
• 26106-63-8
• SCHEMBL65893
• NSC-122277
• T0975
• NS00050517
• D92427
• AKOS016011198
• CS-0182941
• Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid

• MDL： MFCD00005364
• Inchi： 1S/C8H8O9/c9-5(10)1-2(6(11)12)4(8(15)16)17-3(1)7(13)14/h1-4H,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• InChI Key： UFOIOXZLTXNHQH-UHFFFAOYSA-N
• SMILES： O1C([H])(C(=O)O[H])C([H])(C(=O)O[H])C([H])(C(=O)O[H])C1([H])C(=O)O[H]

Computed Properties

• Exact Mass: 248.01700
• Monoisotopic Mass: 248.01683183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.8
• Topological Polar Surface Area: 158

Experimental Properties

• Color/Form: Not determined
• Density: 1.6275 (rough estimate)
• Melting Point: 205 °C (dec.)(lit.)
• Boiling Point: 597.011°C at 760 mmHg
• Flash Point: 243.9±23.6 °C
• Refractive Index: 1.6300 (estimate)
• Water Partition Coefficient: very faint turbidity
• PSA: 158.43000
• LogP: -1.67540
• Solubility: Not determined
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid

Introduction to Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid (CAS No. 26106-63-8) and Its Emerging Applications in Chemical Biology

Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid, identified by the chemical compound identifier CAS No. 26106-63-8, is a highly functionalized cyclic dicarboxylic acid derivative with significant applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its four-carboxylate substituents on a tetrahydrofuran (THF) backbone, has garnered attention due to its unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid consists of a saturated cyclic ether ring with four carboxylic acid groups strategically positioned at the 2, 3, 4, and 5 positions. This arrangement imparts exceptional reactivity and versatility, enabling its use in diverse synthetic pathways. The presence of multiple carboxylate groups allows for facile conjugation with other biomolecules, making it an ideal candidate for the development of novel bioconjugates and drug candidates.

In recent years, the pharmaceutical industry has seen a surge in the demand for advanced intermediates capable of facilitating the synthesis of complex molecules. Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid has emerged as a critical building block in this context. Its ability to undergo selective reactions such as esterification, amidation, and cyclization has made it indispensable in the construction of peptidomimetics and heterocyclic scaffolds. These scaffolds are often employed in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid is its role in the synthesis of functionalized polymers and materials. The carboxylate groups provide excellent sites for polymerization and cross-linking reactions, leading to the development of novel materials with tailored properties. These materials have potential applications in drug delivery systems, where precise control over molecular architecture is crucial for optimizing bioavailability and therapeutic efficacy.

Recent studies have highlighted the utility of Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological processes and are often implicated in diseases such as cancer and inflammation. By leveraging the structural features of this compound, researchers have been able to design inhibitors that exhibit high specificity and potency. For instance, derivatives of Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid have been shown to inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been linked to tumor progression.

The versatility of Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid extends beyond its role as a synthetic intermediate. It has also been explored as a chiral building block in asymmetric synthesis. The tetrahydrofuran ring provides a stable platform for introducing chirality at multiple positions, enabling the synthesis of enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved pharmacokinetic properties.

In addition to its applications in drug discovery and material science, Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid has found utility in biochemical research. Its ability to act as a ligand or chelating agent has been exploited in studies involving metal ion coordination chemistry. This has opened up new avenues for understanding metalloprotein function and designing metal-based therapeutics.

The growing interest in green chemistry has also spurred research into sustainable synthetic routes for Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste and energy consumption. These efforts align with broader industry trends aimed at reducing the environmental footprint of chemical synthesis while maintaining high yields and purity standards.

Looking ahead, Tetrahydrofuran-2,3,4,5-tetracarboxylic Acid is poised to play an even more significant role in advancing chemical biology research. As our understanding of biological systems continues to evolve, so too will our need for innovative tools to study them at the molecular level. The unique properties of this compound make it well-suited to meet these challenges head-on.